Cas no 2369616-78-2 (6-Chloro-5-iodo-4-methylpyridin-2-amine)

• Product Name: 6-Chloro-5-iodo-4-methylpyridin-2-amine
• CAS No: 2369616-78-2
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• MDL: MFCD32201760
• CID: 4781998
• Update Time: 2025-11-04

6-Chloro-5-iodo-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-iodo-4-methylpyridin-2-amine
• AT27656

• MDL： MFCD32201760
• Inchi： 1S/C6H6ClIN2/c1-3-2-4(9)10-6(7)5(3)8/h2H,1H3,(H2,9,10)
• InChI Key： OEIWJYDREHQNTG-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 6-Chloro-5-iodo-4-methylpyridin-2-amine

6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2): A Versatile Pyridine Derivative with Emerging Applications

6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2) represents an important halogenated pyridine derivative that has gained significant attention in pharmaceutical research and material science. This multifunctional heterocyclic compound features a unique combination of chlorine and iodine substituents on its pyridine core, making it particularly valuable for cross-coupling reactions and drug discovery applications. The presence of both 6-chloro and 5-iodo groups on the 4-methylpyridin-2-amine scaffold provides exceptional versatility in synthetic transformations.

The growing interest in halogenated pyridine compounds like 6-Chloro-5-iodo-4-methylpyridin-2-amine stems from their crucial role in developing targeted therapies and small molecule drugs. Recent literature highlights its potential as a pharmacophore building block for kinase inhibitors and other biologically active molecules. Researchers particularly value the iodine substituent at the 5-position, which serves as an excellent handle for palladium-catalyzed coupling reactions, a topic frequently searched in synthetic chemistry forums.

From a structural perspective, 6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2) demonstrates interesting physicochemical properties. The electron-withdrawing effects of both halogen atoms influence the compound's electronic distribution and reactivity pattern, making it a subject of computational chemistry studies. Many researchers investigating structure-activity relationships in drug design frequently search for such multihalogenated pyridine derivatives to understand their binding interactions with biological targets.

The synthetic utility of 6-Chloro-5-iodo-4-methylpyridin-2-amine extends beyond pharmaceutical applications. Materials scientists have explored its incorporation into organic electronic materials and coordination complexes. The compound's ability to participate in various heterocyclic transformations makes it valuable for creating functionalized π-conjugated systems, a hot topic in organic electronics research. Recent patent literature reveals growing interest in using such halogenated aminopyridines as precursors for OLED materials and molecular sensors.

Quality control aspects of 6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2) have become increasingly important as its applications expand. Analytical chemists emphasize the need for high-purity samples, typically verified by HPLC analysis and mass spectrometry. The compound's stability under various conditions is frequently discussed in technical forums, with particular attention to storage recommendations and handling precautions for optimal performance in synthetic applications.

Recent advancements in green chemistry have influenced the synthesis approaches for 6-Chloro-5-iodo-4-methylpyridin-2-amine. Many researchers now search for environmentally friendly halogenation methods and catalytic processes to prepare such compounds. The development of continuous flow chemistry techniques for producing halogenated pyridine derivatives has opened new possibilities for scalable and sustainable manufacturing of this valuable intermediate.

The commercial availability of 6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2) has improved significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer various packaging options and custom synthesis services to meet diverse research needs. Market analysts note increasing demand for such functionalized pyridine building blocks, particularly from the contract research organization sector and academic laboratories focusing on medicinal chemistry projects.

Future research directions for 6-Chloro-5-iodo-4-methylpyridin-2-amine may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's unique halogen pattern positions it as a promising candidate for creating bifunctional linkers in drug discovery. Additionally, its applications in metal-organic frameworks (MOFs) and catalytic systems represent emerging areas of investigation that align with current trends in materials science research.

For researchers working with 6-Chloro-5-iodo-4-methylpyridin-2-amine, proper spectroscopic characterization remains essential. The compound's NMR fingerprint (particularly the 1H and 13C spectra) provides crucial information about its purity and structure. Many synthetic chemists search for detailed spectral data and reference values when working with such multihalogenated heterocycles, making this information particularly valuable for the scientific community.

In conclusion, 6-Chloro-5-iodo-4-methylpyridin-2-amine (CAS 2369616-78-2) stands as a remarkable example of how strategically halogenated pyridines continue to enable advances across multiple scientific disciplines. Its dual functionality as both a pharmaceutical intermediate and materials science building block ensures its ongoing relevance in chemical research. As synthetic methodologies evolve and new applications emerge, this compound will likely maintain its position as a valuable tool for researchers exploring the frontiers of heterocyclic chemistry and molecular design.